Cas no 19659-64-4 (Dodecanethioic acid,1,1'-anhydrosulfide)
19659-64-4 structure
Product Name:Dodecanethioic acid,1,1'-anhydrosulfide
CAS No:19659-64-4
MF:C24H46O2S
MW:398.685846805573
CID:189361
PubChem ID:88186
Update Time:2025-04-19
Dodecanethioic acid,1,1'-anhydrosulfide Chemical and Physical Properties
Names and Identifiers
-
- Dodecanethioic acid,1,1'-anhydrosulfide
- Dodecanethioic acid, anhydrosulfide
- S-dodecanoyl dodecanethioate
- dodecanoic thioanhydride
- Thiolauric anhydride
- Bisdodecanoic thioanhydride
- Dodecanethioic acid, 1,1'-anhydrosulfide
- 19659-64-4
- DTXSID2066513
-
- Inchi: 1S/C24H46O2S/c1-3-5-7-9-11-13-15-17-19-21-23(25)27-24(26)22-20-18-16-14-12-10-8-6-4-2/h3-22H2,1-2H3
- InChI Key: UBUWMRSBMYUJAP-UHFFFAOYSA-N
- SMILES: S(C(CCCCCCCCCCC)=O)C(CCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 398.32208
- Monoisotopic Mass: 398.322
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 22
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.8
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- Density: 0.92
- Boiling Point: 467.3°Cat760mmHg
- Flash Point: 171.3°C
- Refractive Index: 1.472
- PSA: 34.14
Dodecanethioic acid,1,1'-anhydrosulfide Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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